6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one, also known as MOB, is a chemical compound that belongs to the class of benzoxazinones. It is a synthetic compound that has been studied for its potential use in various scientific research applications.
Mechanism of Action
The exact mechanism of action of 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also have an effect on the expression of certain genes that are involved in the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C, which are involved in the growth and proliferation of cancer cells. It has also been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a promising candidate for further research in the field of cancer treatment. However, the exact mechanism of action of 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one is not fully understood, which may make it difficult to develop targeted therapies based on this compound.
Future Directions
There are several future directions for research on 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one. One area of interest is in the development of targeted therapies for cancer treatment. Researchers are also interested in studying the potential use of 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to fully understand the mechanism of action of 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one and its potential use in other areas of scientific research.
Synthesis Methods
The synthesis of 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one involves a multi-step process that begins with the reaction of 2-methoxyphenol with chloroacetyl chloride to form 2-(2-chloroacetyl)phenol. This intermediate is then reacted with cyanamide to form 6-chloro-2-(2-cyanophenyl)-4H-3,1-benzoxazin-4-one. Finally, the cyano group is reduced to a methoxy group using sodium borohydride to yield 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one.
Scientific Research Applications
6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that 6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
6-chloro-2-(2-methoxyphenyl)-3,1-benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClNO3/c1-19-13-5-3-2-4-10(13)14-17-12-7-6-9(16)8-11(12)15(18)20-14/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSJAMERFGKGPHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NC3=C(C=C(C=C3)Cl)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-2-(2-methoxyphenyl)-4H-3,1-benzoxazin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.